Cas no 831235-64-4 (2-Methyl-4-(quinolin-2-yl)but-3-yn-2-ol)
831235-64-4 structure
Product Name:2-Methyl-4-(quinolin-2-yl)but-3-yn-2-ol
CAS No:831235-64-4
MF:C14H13NO
MW:211.259123563766
CID:677322
PubChem ID:12171008
Update Time:2025-04-19
2-Methyl-4-(quinolin-2-yl)but-3-yn-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-4-(quinolin-2-yl)but-3-yn-2-ol
- 2-methyl-4-quinolin-2-ylbut-3-yn-2-ol
- 3-Butyn-2-ol, 2-methyl-4-(2-quinolinyl)-
- DTXSID50479126
- SCHEMBL15877633
- 831235-64-4
- F2167-6866
- AKOS022182584
-
- Inchi: 1S/C14H13NO/c1-14(2,16)10-9-12-8-7-11-5-3-4-6-13(11)15-12/h3-8,16H,1-2H3
- InChI Key: PHEYDGICXQSBEP-UHFFFAOYSA-N
- SMILES: OC(C#CC1=CC=C2C=CC=CC2=N1)(C)C
Computed Properties
- Exact Mass: 211.099714038g/mol
- Monoisotopic Mass: 211.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 33.1Ų
2-Methyl-4-(quinolin-2-yl)but-3-yn-2-ol Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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